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Compound of Interest

1-(3,4-

Compound Name: Difluorophenyl)cyclopropanemeth
anamine

Cat. No.: B15047624

Get Quote

Introduction & Structural Context[1][2][3][4][5][6][7]
[8]

1-(3,4-Difluorophenyl)cyclopropanemethanamine (CAS: 1368712-82-6) is a specialized 1,1-
disubstituted cyclopropane scaffold.[1] Unlike its regioisomer, (1R,2S)-2-(3,4-
difluorophenyl)cyclopropanamine (a key intermediate for Ticagrelor), this molecule features a
guaternary carbon at position 1, bearing both the aromatic ring and the aminomethyl group.[1]

This structural distinction is critical in drug development. The geminal disubstitution creates a
unique steric environment that influences metabolic stability and receptor binding kinetics. This
guide provides a definitive protocol for distinguishing this scaffold from its isomers and
precursors using high-resolution NMR and MS/MS techniques.

Chemical Profile
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Property Value

IUPAC Name [1-(3,4-difluorophenyl)cyclopropyllmethanamine
Molecular Formula CioH11F2N

Molecular Weight 183.20 g/mol

Monoisotopic Mass 183.0860 Da

Achiral quaternary center (C1) with plane of
Key Structural Feature
symmetry

1-(3,4-Difluorophenyl)cyclopropanecarbonitrile
(CAS 186347-65-9)

Precursor

Mass Spectrometry Analysis (LC-MS/MS)
Methodology & Rationale

For this amine, Electrospray lonization (ESI) in positive mode is the method of choice due to
the basicity of the primary amine. The fragmentation pattern is dominated by the stability of the
cyclopropyl-stabilized benzylic cations.

Experimental Protocol

e Instrument: Q-TOF or Triple Quadrupole MS coupled to UHPLC.[1]

Mobile Phase A: Water + 0.1% Formic Acid (Proton source).[1]

Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

lonization Source: ESI Positive (+).[1]

Cone Voltage: 30 V (Low enough to preserve molecular ion).

Fragmentation Analysis (MS/MS)

The parent ion

undergoes characteristic cleavages.
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m/z (Fragment) Identity Mechanism

184.2 Protonated Molecular lon.[1]

Loss of ammonia.[1] Formation
of 1-(3,4-

167.2 _
difluorophenyl)cyclopropylmeth

yl cation.[1]

Cleavage of the C1-CH2 bond.

[1] Formation of the 1-(3,4-
153.1 _

difluorophenyl)cyclopropyl

cation.[1]

Difluorobenzyl cation

Tropylium equivalent),
127.0 ( p3'/ a )

resulting from cyclopropane

ring disintegration.[1]

Workflow Diagram

m/z 167

Direct Infusion w (NH3)
Isolation Collision Induced

Sample Prep or LC | ESI(+) Source - .
(10 ug/mL in MeOH) [M+H]+ = 184.2 » " Dissociation Ring Opening

A

m/z 127
(Difluorobenzyl)

Click to download full resolution via product page

Figure 1: MS/MS fragmentation workflow for structural confirmation.

NMR Spectroscopy Analysis
Strategic Approach

The 1,1-disubstitution pattern renders the molecule achiral, possessing a plane of symmetry
that bisects the C2-C3 bond.[1] This simplifies the spectrum compared to the chiral 1,2-isomer.

e Solvent:
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is preferred for resolution;
if investigating exchangeable amine protons.[1]

 Internal Standard: TMS (
ppm).[1]

1H NMR (Proton) Interpretation

The cyclopropane ring protons appear as two distinct multiplets due to the facial difference
relative to the aromatic ring (cis vs. trans).
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BENCHE
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Structural
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7.05-7.15

Multiplet
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Coupled to F
(J~8-10Hz)

6.90 - 7.00

Multiplet

2H

Ar-H (C2, C6)

Complex F-H
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2.85

Singlet

2H

Diagnostic:
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(Would be
doublet/AB
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1.30

Broad s

2H
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Cyclopropyl
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Cyclopropyl
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Distinct from cis
protons due to
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19F NMR (Fluorine)

Critical for confirming the 3,4-difluoro substitution pattern.[1]

e 0-138.5 ppm (1F, m): Meta-fluorine.[1]

e 0-141.2 ppm (1F, m): Para-fluorine.[1]

» Note: Values are approximate relative to
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[1][2] The complex multiplet structure arises from

, and

couplings.[1]

13C NMR (Carbon)

e Quaternary C1: ~28-30 ppm.[1]

e Cyclopropyl CH2 (C2/C3): ~12-15 ppm (High field).[1]
o Aminomethyl (-CH2-N): ~52 ppm.[1]

e C-F Carbons: ~148-152 ppm (Doublet of doublets,

Hz).[1]

Quality Control & Impurity Profiling

Distinguishing the Regioisomer

The most common error is confusing this target with the Ticagrelor intermediate.

Feature Target: 1,1-Disubstituted Impurity: 1,2-Disubstituted
Symmetry Achiral (Plane of Symmetry) Chiral (Enantiomers)
_ _ AB System or Doublet
CH2-N Signal Singlet (2H) ) )
(Diastereotopic)
Cyclopropane H 2 sets of equivalent protons 4 distinct proton environments

Precursor Identification

Synthesis typically proceeds via the reduction of 1-(3,4-
difluorophenyl)cyclopropanecarbonitrile.[1]

e Impurity Marker: Residual Nitrile.[1]
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o Detection:
o IR: Sharp band at ~2240 cm~1.[1]
o 13C NMR: Signal at ~120 ppm (CN group).
o MS:

(Mass difference of -4 Da vs product).[1]

QC Workflow Diagram

Crude Product

:

1H NMR Check
(Look for CH2 Singlet)

:

Is CH2 a Singlet?

Yes (2.85 ppm) \No (Multiplet)

Fail: 1,2-Isomer Detected

Pass: 1,1-Isomer Confirmed (Ticagrelor Int.)

Click to download full resolution via product page
Figure 2: Rapid NMR screening logic for regioisomer validation.
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» Silverstein, R. M, et al. (2014).[1] Spectrometric Identification of Organic Compounds.
(Reference for general 3,4-difluorophenyl coupling constants).

e Pretsch, E., et al. (2009).[1] Structure Determination of Organic Compounds. (Reference for
cyclopropane chemical shift prediction).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1.1094442-17-7,1-(2-Chloro-6-fluorophenyl)cyclopentanamine-
AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced
R&D chemicals;FRfH (L) BIR/.AF) [accelachem.com]

e 2. 19F [nmr.chem.ucsb.edu]

¢ To cite this document: BenchChem. [Application Note: Analytical Characterization of 1-(3,4-
Difluorophenyl)cyclopropanemethanamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15047624/docs#application-note-analytical-
characterization-of-1-3-4-difluorophenyl-cyclopropanemethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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